8-bromo-2-(((S)-pentan-2-yl)oxy)-9-(tetrahydro-2H-pyran-2-yl)-9H-purin-6-amine
Cat. No. B8487190
M. Wt: 384.27 g/mol
InChI Key: FRKZMIOVESJSQU-RGURZIINSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
CCCC(C)Oc1nc(N)c2ncn(C3CCCCO3)c2n1
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Name
CCCC(C)Oc1nc(N)c2nc(Br)n(C3CCCCO3)c2n1
Identifiers
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REACTION_SMILES
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[CH3:1][CH:2]([CH2:3][CH2:4][CH3:5])[O:6][c:7]1[n:8][c:9]([NH2:22])[c:10]2[n:11][cH:12][n:13]([CH:16]3[O:17][CH2:18][CH2:19][CH2:20][CH2:21]3)[c:14]2[n:15]1.[CH:31]([Cl:32])([Cl:33])[Cl:34].[Cl:35][CH2:36][Cl:37].[O:23]=[C:24]1[N:25]([Br:30])[C:26](=[O:27])[CH2:28][CH2:29]1>>[CH3:1][CH:2]([CH2:3][CH2:4][CH3:5])[O:6][c:7]1[n:8][c:9]([NH2:22])[c:10]2[n:11][c:12]([Br:30])[n:13]([CH:16]3[O:17][CH2:18][CH2:19][CH2:20][CH2:21]3)[c:14]2[n:15]1
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Inputs
Step One
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Name
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CCCC(C)Oc1nc(N)c2ncn(C3CCCCO3)c2n1
|
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Quantity
|
Extracted from reaction SMILES
|
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Type
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reactant
|
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Smiles
|
CCCC(C)Oc1nc(N)c2ncn(C3CCCCO3)c2n1
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Name
|
|
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Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
ClC(Cl)Cl
|
|
Name
|
|
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Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
ClCCl
|
|
Name
|
|
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Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
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Smiles
|
O=C1CCC(=O)N1Br
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Outcomes
Product
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Name
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CCCC(C)Oc1nc(N)c2nc(Br)n(C3CCCCO3)c2n1
|
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Type
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product
|
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Smiles
|
CCCC(C)Oc1nc(N)c2nc(Br)n(C3CCCCO3)c2n1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
